Cas no 1806866-66-9 (2-Amino-4-chloro-5-(trifluoromethyl)benzyl alcohol)

• Product Name: 2-Amino-4-chloro-5-(trifluoromethyl)benzyl alcohol
• CAS No: 1806866-66-9
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 4963700
• Update Time: 2025-10-28

2-Amino-4-chloro-5-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-chloro-5-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H7ClF3NO/c9-6-2-7(13)4(3-14)1-5(6)8(10,11)12/h1-2,14H,3,13H2
• InChI Key： OJTVZEJOVYSACV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CO)=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 225.0168260 g/mol
• Monoisotopic Mass: 225.0168260 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.2
• Molecular Weight: 225.59

Additional information on 2-Amino-4-chloro-5-(trifluoromethyl)benzyl alcohol

2-Amino-4-chloro-5-(trifluoromethyl)benzyl Alcohol: A Comprehensive Overview

The compound with CAS No. 1806866-66-9, commonly referred to as 2-Amino-4-chloro-5-(trifluoromethyl)benzyl Alcohol, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an amino group, a chlorine atom, and a trifluoromethyl group attached to a benzene ring, along with a hydroxymethyl group. The combination of these functional groups makes it a versatile molecule with potential uses in drug development, agrochemicals, and advanced materials.

2-Amino-4-chloro-5-(trifluoromethyl)benzyl Alcohol exhibits interesting chemical properties due to the presence of electron-withdrawing and electron-donating groups on the aromatic ring. The amino group (-NH2) is known for its ability to participate in hydrogen bonding, while the trifluoromethyl group (-CF3) introduces strong electron-withdrawing effects. These properties make the compound highly reactive under certain conditions, enabling it to undergo various transformations in synthetic chemistry. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents.

The synthesis of 2-Amino-4-chloro-5-(trifluoromethyl)benzyl Alcohol involves a multi-step process that typically begins with the chlorination of an aromatic ring followed by subsequent substitutions and reductions. The introduction of the trifluoromethyl group is often achieved through electrophilic substitution reactions, while the hydroxymethyl group is introduced via reduction of an appropriate precursor. Researchers have explored various catalytic systems to optimize the synthesis process, ensuring high yields and purity of the final product.

In terms of applications, 2-Amino-4-chloro-5-(trifluoromethyl)benzyl Alcohol has shown promise in the field of medicinal chemistry. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively studied, with recent findings suggesting its utility in the preparation of enantiomerically pure compounds. Additionally, its unique electronic properties make it a valuable component in the design of sensors and molecular recognition systems.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-Amino-4-chloro-5-(trifluoromethyl)benzyl Alcohol. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation effects due to the arrangement of its functional groups on the aromatic ring. This understanding has facilitated the design of more efficient synthetic pathways and has opened new avenues for exploring its catalytic applications.

The environmental impact of 2-Amino-4-chloro-5-(trifluoromethyl)benzyl Alcohol has also been a topic of interest among researchers. Studies have shown that under certain conditions, such as high pH or elevated temperatures, the compound can undergo degradation pathways that minimize its persistence in natural systems. This information is crucial for assessing its safety profile and ensuring sustainable practices during large-scale production.

In conclusion, 2-Amino-4-chloro-5-(trifluoromethyl)benzyl Alcohol (CAS No. 1806866-66-9) is a multifaceted compound with diverse applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthetic and computational techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.